![molecular formula C10H15N3O4S2 B2578030 N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide CAS No. 2034592-34-0](/img/structure/B2578030.png)
N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C10H15N3O4S2 and its molecular weight is 305.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antiproliferative Applications
Sulfonamides, such as the derivatives described in the study by Shimaa M. Abd El-Gilil (2019), have been synthesized and screened for their effectiveness as antimicrobial and antiproliferative agents. This research highlights the potential of these compounds in addressing bacterial infections and cancer cell growth, showcasing their versatility in medical research applications (Shimaa M. Abd El-Gilil, 2019).
Photophysical Properties for Ionizing Radiation Detection
A study by J. Kauffman and G. S. Bajwa (1993) explored the photophysical properties of fluorescent compounds related to sulfonamides, demonstrating their utility in detecting ionizing radiation. The research focused on the excited state intramolecular proton-transfer fluorescence, revealing the potential of these compounds in technological applications such as radiation detection (J. Kauffman & G. S. Bajwa, 1993).
Carbonic Anhydrase Inhibition
The interaction of sulfonamide derivatives with mammalian carbonic anhydrases has been studied for their inhibitory effects. A study by C. Temperini et al. (2008) demonstrated the potential of these compounds in selectively inhibiting certain isoforms of carbonic anhydrase, which is relevant in the development of therapeutic agents for conditions like glaucoma and edema (C. Temperini et al., 2008).
Molecular Structure and Gas-Phase Acidity Analysis
M. Remko's (2003) theoretical study on the molecular structure and gas-phase acidity of sulfonamides, including those similar to the specified compound, contributes to our understanding of their chemical behavior and reactivity. This research is crucial for designing compounds with desired properties for various scientific applications (M. Remko, 2003).
Mechanism of Action
Target of Action
Compounds with similar structures have been researched for use in photovoltaics or as fluorescent sensors .
Mode of Action
It is known that compounds with a similar structure have been used as potential visible-light organophotocatalysts .
Biochemical Pathways
Compounds with a similar structure have been used in the synthesis of a library of donor-acceptor (d-a) compounds based on the benzo[c][1,2,5]thiadiazole (btz) group .
Result of Action
Compounds with a similar structure have been used as potential visible-light organophotocatalysts .
properties
IUPAC Name |
N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O4S2/c1-12-9-5-3-4-6-10(9)13(19(12,16)17)8-7-11-18(2,14)15/h3-6,11H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMODFGTWBATSFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(S1(=O)=O)CCNS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.